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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyldimethyloctylammonium bromide, with the CAS number 187731-26-6, is an

asymmetric quaternary ammonium salt. It is classified as a cationic surfactant. This technical

guide provides a comprehensive overview of its known physicochemical properties, synthesis,

and applications based on currently available scientific literature. While primarily utilized in

material science, its surfactant properties are of interest for various scientific disciplines.

Physicochemical Properties
Hexyldimethyloctylammonium bromide is a liquid at room temperature, appearing as a

colorless to light orange or yellow clear liquid. As an asymmetric cationic surfactant, its

molecular structure consists of a positively charged nitrogen atom bonded to two methyl

groups, a hexyl chain, and an octyl chain, with bromide as the counter-ion. This asymmetry

influences its aggregation behavior in solution.[1]

Table 1: Physicochemical Data of Hexyldimethyloctylammonium Bromide
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Property Value Source

CAS Number 187731-26-6 N/A

Molecular Formula C₁₆H₃₆BrN N/A

Molecular Weight 322.37 g/mol N/A

Appearance
Colorless to light orange/yellow

clear liquid
N/A

Purity >97.0% N/A

Critical Micelle Concentration

(CMC)
32-34 mM in aqueous solution [2]

Synthesis
A detailed, peer-reviewed synthesis protocol specifically for hexyldimethyloctylammonium
bromide is not readily available in the public domain. However, the synthesis of asymmetric

quaternary ammonium salts like this compound generally follows a standard quaternization

reaction. This typically involves the reaction of a tertiary amine with an alkyl halide.

General Experimental Protocol for Synthesis
A plausible synthetic route would involve the N-alkylation of N,N-dimethyloctylamine with 1-

bromohexane or, alternatively, the N-alkylation of N,N-dimethylhexylamine with 1-bromooctane.

The reaction is typically carried out in a polar aprotic solvent, such as acetonitrile or acetone,

and may be heated to drive the reaction to completion.

Hypothetical Synthesis Workflow:
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Reactants Reaction Conditions
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Caption: Hypothetical synthesis workflow for hexyldimethyloctylammonium bromide.

Applications and Mechanism of Action
Current research indicates that the primary applications of hexyldimethyloctylammonium
bromide are in the fields of surfactant chemistry and material science, particularly in the textile

industry. There is no evidence in the current scientific literature to suggest its use in drug

development or any associated biological signaling pathways.

Surfactant and Aggregation Behavior
As a cationic surfactant, hexyldimethyloctylammonium bromide exhibits interesting

concentration-dependent aggregation behavior in aqueous solutions. At concentrations above

its critical micelle concentration (CMC) of 32-34 mM, it forms aggregates.[2] Unusually, it has

been observed to form large aggregates, likely vesicles, spontaneously as the solution is

diluted towards the CMC.[1][2] At higher concentrations, the predominant structures are

micelles.[2] This behavior is of interest for the development of novel delivery systems.[2]

Experimental Protocol for Characterizing Aggregation Behavior:

The aggregation behavior of this surfactant has been studied using a variety of techniques:
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Dynamic Light Scattering (DLS): To determine the size distribution of aggregates in solution

at various concentrations.

Transmittance Measurements: To observe the turbidity of the solution, which correlates with

the formation of large aggregates.

Fluorescence Spectroscopy: Using a fluorescent probe to determine the CMC.

Diffusion Ordered Nuclear Magnetic Resonance Spectroscopy (DOSY): To characterize the

self-diffusion of the surfactant molecules and aggregates.

Diagram of Aggregation Behavior:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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